Cas no 152534-48-0 (1H-Purine-2,6-dione,1,3-bis(cyclopropylmethyl)-8-(hexahydro-2,5-methanopentalen-3a(1H)-yl)-3,9-dihydro-)

• Product Name: 1H-Purine-2,6-dione,1,3-bis(cyclopropylmethyl)-8-(hexahydro-2,5-methanopentalen-3a(1H)-yl)-3,9-dihydro-
• CAS No: 152534-48-0
• MF: C₂₂H₂₈N₄O₂
• MW: 380.483325004578
• CID: 189452
• PubChem ID: 3073779
• Update Time: 2025-04-19

1H-Purine-2,6-dione,1,3-bis(cyclopropylmethyl)-8-(hexahydro-2,5-methanopentalen-3a(1H)-yl)-3,9-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,1,3-bis(cyclopropylmethyl)-8-(hexahydro-2,5-methanopentalen-3a(1H)-yl)-3,9-dihydro-
• 1,3-Bis(cyclopropylmethyl)-8-(3-noradamantyl)xanthine
• 152534-48-0
• SCHEMBL9427364
• 1H-Purine-2,6-dione, 3,7-dihydro-1,3-bis(cyclopropylmethyl)-8-(hexahydro-2,5-methanopentalen-3a(1H)-yl)-
• 1,3-Bis(cyclopropylmethyl)-8-(hexahydro-2,5-methanopentalen-3a(1H)-yl)-3,9-dihydro-1H-purine-2,6-dione
• L009433
• DTXSID50934528

• Inchi： 1S/C22H28N4O2/c27-19-17-18(25(10-12-1-2-12)21(28)26(19)11-13-3-4-13)24-20(23-17)22-8-14-5-15(9-22)7-16(22)6-14/h12-16H,1-11H2,(H,23,24)
• InChI Key： LJACMDNJYOLHRX-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C(N1CC1CC1)=O)CC1CC1)N=C(C13CC4CC(CC1C4)C3)N2

Computed Properties

• Exact Mass: 380.22144
• Monoisotopic Mass: 380.221
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 69.3Ų

Experimental Properties

• Density: 1.42
• Boiling Point: 625.8°C at 760 mmHg
• Flash Point: 332.3°C
• Refractive Index: 1.69
• PSA: 69.3